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Compound of Interest

Compound Name: DIO 9

Cat. No.: B1170185 Get Quote

Disclaimer: The term "DIO 9" is ambiguous and could refer to at least two different chemical

compounds used in research settings. This document provides information on the two most

likely candidates: DIO-9, an inhibitor and uncoupler of oxidative phosphorylation, and DiO (3,3'-

Dioctadecyloxacarbocyanine perchlorate), a fluorescent cell membrane dye. Users must verify

the exact identity of their compound, preferably by consulting the Safety Data Sheet (SDS)

provided by the supplier, before following any handling or disposal protocols.

Part 1: DIO-9 (Inhibitor and Uncoupler of Oxidative
Phosphorylation)
Application Notes: Safe Handling of DIO-9
DIO-9 is an inhibitor and uncoupler of oxidative phosphorylation.[1] Compounds with this

mechanism of action disrupt the mitochondrial membrane potential, leading to inhibition of ATP

synthesis and are generally considered toxic.[2] Due to the age of the primary literature, a

modern, comprehensive Safety Data Sheet (SDS) for DIO-9 is not readily available. Therefore,

it must be handled with extreme caution, assuming high toxicity.

1.1.1 Personal Protective Equipment (PPE)

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves immediately if

contaminated.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.
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Lab Coat: A full-length laboratory coat should be worn.

Respiratory Protection: If working with the compound as a powder or if aerosolization is

possible, a properly fitted respirator (e.g., N95 or higher) should be used in a certified

chemical fume hood.

1.1.2 Engineering Controls

Ventilation: All work with DIO-9, including weighing, dissolving, and adding to experimental

systems, must be performed in a certified chemical fume hood to avoid inhalation of dust or

vapors.

Safety Equipment: An eyewash station and safety shower must be readily accessible.

1.1.3 Storage and Handling

Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated

area, away from incompatible materials.

Handling: Avoid creating dust when handling the solid form. Use appropriate tools (e.g.,

spatulas) to handle the compound. Avoid contact with skin and eyes. Do not mouth pipette.

1.1.4 Spill and Emergency Procedures

Spill: In case of a small spill, decontaminate the area with an appropriate absorbent material.

For larger spills, evacuate the area and contact the institution's environmental health and

safety department.

Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes and seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Protocol: Disposal of DIO-9 Waste
All waste containing DIO-9 must be treated as hazardous chemical waste.

Segregation: Segregate DIO-9 waste from other waste streams. This includes unused

compounds, contaminated labware (e.g., pipette tips, tubes), and contaminated PPE.

Labeling: Collect all DIO-9 waste in a clearly labeled, leak-proof hazardous waste container.

The label should include the name of the chemical, concentration, and the appropriate

hazard symbols.

Contaminated Labware: Disposable labware contaminated with DIO-9 should be placed in

the designated hazardous waste container. Non-disposable glassware should be

decontaminated by rinsing with a suitable solvent (e.g., ethanol or isopropanol), and the

rinsate collected as hazardous waste.

Aqueous Waste: Collect all aqueous solutions containing DIO-9 in a separate, clearly labeled

hazardous waste container.

Disposal: Arrange for pickup and disposal by the institution's certified hazardous waste

management provider. Do not dispose of DIO-9 down the drain or in regular trash.

Signaling Pathway: Mechanism of Action of DIO-9
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Caption: Mechanism of DIO-9 as an inhibitor and uncoupler of oxidative phosphorylation.

Part 2: DiO (3,3'-Dioctadecyloxacarbocyanine
perchlorate)
Application Notes: Safe Handling of DiO Fluorescent
Dye
DiO is a lipophilic carbocyanine dye used for labeling cell membranes.[3][4][5] While not

considered acutely toxic, standard laboratory precautions should be followed.

2.1.1 Personal Protective Equipment (PPE)

Gloves: Wear nitrile gloves to prevent skin contact.
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Eye Protection: Safety glasses are recommended.

Lab Coat: A standard lab coat should be worn.

2.1.2 Engineering Controls

Ventilation: Work in a well-ventilated area. A chemical fume hood is recommended when

handling the solid compound or preparing stock solutions from powder.

2.1.3 Storage and Handling

Storage: DiO is light-sensitive and should be stored protected from light.[4] The solid form

can be stored at -20°C for up to a year.[4] Stock solutions in DMSO or ethanol should also

be stored at -20°C, protected from light, and are stable for about six months.[4][5]

Handling: DiO is typically dissolved in a solvent like DMSO or ethanol to make a stock

solution.[5] Handle the dye in subdued light to prevent photobleaching.

2.1.4 Spill and Emergency Procedures

Spill: Absorb small spills with an inert material and dispose of it in the regular chemical

waste.

Skin/Eye Contact: Wash the affected area with plenty of water.

Protocol: Disposal of DiO Waste
DiO waste should be disposed of as chemical waste.

Segregation: Collect all DiO-containing waste, including stock solutions, working solutions,

and contaminated labware, separately from other waste.

Labeling: Use a clearly labeled hazardous waste container for all DiO waste.

Disposal: Follow institutional guidelines for the disposal of chemical waste. Do not pour DiO

solutions down the drain.

Quantitative Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.apexbt.com/dio.html
https://www.apexbt.com/dio.html
https://www.apexbt.com/dio.html
https://www.medchemexpress.com/3,3%E2%80%B2-Dioctadecyloxacarbocyanine_perchlorate.html
https://www.medchemexpress.com/3,3%E2%80%B2-Dioctadecyloxacarbocyanine_perchlorate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
DiO (3,3'-Dioctadecyloxacarbocyanine
perchlorate)

Molecular Weight 881.7 g/mol [6]

Excitation Maximum ~484 nm[6][7]

Emission Maximum ~501 nm[6][7]

Solubility Soluble in DMSO and Ethanol[5][6]

Appearance Yellow-orange solid[3]

Storage Temperature -20°C, protected from light[4]

Experimental Workflow: Cell Labeling with DiO

1. Prepare DiO Stock Solution
(1-5 mM in DMSO/Ethanol)

2. Prepare Working Solution
(Dilute stock in serum-free medium/PBS)

4. Incubate Cells with DiO
(37°C, 5-30 min, protect from light)

3. Prepare Cells
(Suspension or Adherent)

5. Wash Cells
(Remove unbound dye with medium/PBS)

6. Analyze Labeled Cells
(Fluorescence Microscopy or Flow Cytometry)
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Caption: General workflow for labeling live cells with the fluorescent dye DiO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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